Cas no 1353952-40-5 ([1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester)

• Product Name: [1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester
• CAS No: 1353952-40-5
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 2155739
• PubChem ID: 66565989
• Update Time: 2025-10-22

[1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester
• 1353952-40-5
• tert-Butyl (1-(2-hydroxyethyl)piperidin-3-yl)carbamate
• (S)-3-(Boc-amino)-1-(2-hydroxyethyl)piperidine
• SY284577
• tert-Butyl(1-(2-hydroxyethyl)piperidin-3-yl)carbamate
• EN300-4354051
• MFCD21094518
• DB-249160
• tert-butyl N-[1-(2-hydroxyethyl)piperidin-3-yl]carbamate
• CS-0445196

• MDL： MFCD21094516
• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(16)13-10-5-4-6-14(9-10)7-8-15/h10,15H,4-9H2,1-3H3,(H,13,16)
• InChI Key： HWLDJJCJVNRUQC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CN(CCO)CCC1)=O

Computed Properties

• Exact Mass: 244.17869263Da
• Monoisotopic Mass: 244.17869263Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on [1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester

[1-(2-Hydroxy-Ethyl)-Piperidin-3-Yl]-Carbamic Acid Tert-Butyl Ester: A Comprehensive Overview

The compound with CAS No. 1353952-40-5, commonly referred to as [1-(2-Hydroxy-Ethyl)-Piperidin-3-Yl]-Carbamic Acid Tert-Butyl Ester, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

Chemical Structure and Properties

The molecular structure of [1-(2-Hydroxy-Ethyl)-Piperidin-3-Yl]-Carbamic Acid Tert-Butyl Ester is characterized by a piperidine ring substituted with a hydroxethyl group at the 1-position and a tert-butyl carbamate group at the 3-position. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions. The piperidine ring, a six-membered saturated ring with one nitrogen atom, serves as a key structural element, contributing to the molecule's stability and reactivity.

Synthesis and Characterization

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials such as piperidine derivatives. Recent studies have explored optimized synthetic pathways to enhance yield and purity. Advanced characterization techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm the molecular structure and purity of the compound. These methods are crucial for ensuring the reliability of experimental results in subsequent studies.

Applications in Pharmaceutical Research

[1-(2-Hydroxy-Ethyl)-Piperidin-3-Yl]-Carbamic Acid Tert-Butyl Ester has shown promise in the development of bioactive molecules. Its structure lends itself well to modifications that can target specific biological pathways. For instance, researchers have investigated its potential as a precursor for peptide-based drugs or as a component in complex drug delivery systems. Recent findings suggest that this compound may play a role in modulating enzyme activity or serving as a scaffold for novel therapeutic agents.

Recent Research Highlights

Emerging research has focused on the pharmacokinetic properties of this compound, particularly its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies conducted using in vitro models have provided insights into its bioavailability and metabolic stability. Additionally, computational chemistry approaches have been utilized to predict its interactions with biological targets, further aiding in its potential application as a drug candidate.

Conclusion

In summary, [1-(2-Hydroxy-Ethyl)-Piperidin-3-Yl]-Carbamic Acid Tert-Butyl Ester (CAS No. 1353952-40-5) is a fascinating compound with diverse applications in organic chemistry and pharmaceutical research. Its unique structure and favorable chemical properties make it an attractive candidate for further exploration. As research continues to uncover its potential, this compound is poised to contribute significantly to the development of innovative therapeutic solutions.